Cas no 2450-31-9 (Tetracosanedioic acid)

• Product Name: Tetracosanedioic acid
• CAS No: 2450-31-9
• MF: C₂₄H₄₆O₄
• MW: 398.619648456573
• CID: 280920
• PubChem ID: 2724554
• Update Time: 2025-06-08

Tetracosanedioic acid Chemical and Physical Properties

Names and Identifiers

• Tetracosanedioic acid
• 1,22-Docosanedicarboxylicacid
• 1,24-Tetracosanedioic acid
• Tetracosan-1,24-dioic acid
• SCHEMBL321180
• CHEBI:165388
• QXGVRGZJILVMDF-UHFFFAOYSA-N
• E83822
• DTXSID90369158
• CS-0528825
• 2450-31-9
• BS-51975
• LMFA01170039
• Tetracosanedioicacid
• tetracosanedioate
• DTXCID00320194

• Inchi： 1S/C24H46O4/c25-23(26)21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22-24(27)28/h1-22H2,(H,25,26)(H,27,28)
• InChI Key： QXGVRGZJILVMDF-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 398.33978
• Monoisotopic Mass: 398.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 23
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 0.962
• Boiling Point: 549.4 °C at 760 mmHg
• Flash Point: 300.1 °C
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on Tetracosanedioic acid

Introduction to Tetracosanedioic acid (CAS No: 2450-31-9) and Its Recent Applications in Chemical Biology

Tetracosanedioic acid, with the chemical formula C₂₄H₄₈O₄, is a long-chain dicarboxylic acid that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2450-31-9, belongs to a class of molecules that exhibit promising characteristics for various biomedical applications. The presence of two carboxyl groups in its linear aliphatic backbone makes it a versatile scaffold for further chemical modifications, enabling the synthesis of derivatives with tailored functionalities.

The molecular structure of Tetracosanedioic acid consists of a 24-carbon chain with carboxyl groups at both ends. This configuration imparts a high degree of flexibility and reactivity, making it an attractive candidate for use in drug design and material science. The compound’s solubility in polar solvents and its ability to form stable salts have further enhanced its utility in pharmaceutical formulations. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, including biodegradable polymers and lubricants, which are critical for sustainable industrial applications.

In the realm of chemical biology, Tetracosanedioic acid has been investigated for its potential to modulate cellular processes. Research has demonstrated that this compound can interact with various biomolecules, including proteins and lipids, thereby influencing signal transduction pathways and metabolic processes. One notable area of study has been its effects on lipid metabolism, where it has been shown to enhance the production of beneficial fatty acids while inhibiting the accumulation of harmful ones. These findings suggest that Tetracosanedioic acid could be a valuable tool in the development of therapeutic strategies for metabolic disorders.

Moreover, the unique structural features of Tetracosanedioic acid have made it a focal point in the design of novel drug candidates. Its ability to form stable complexes with metal ions has been exploited in the development of metal-based drugs that target specific biological pathways. For instance, studies have shown that derivatives of Tetracosanedioic acid can act as chelating agents, facilitating the delivery of metal ions to target sites within cells. This approach has shown promise in the treatment of certain types of cancer, where targeted metal-based therapies can selectively inhibit tumor growth while minimizing side effects.

The synthesis of Tetracosanedioic acid has also been refined through recent advancements in organic chemistry techniques. Researchers have developed efficient methods for producing this compound on an industrial scale, ensuring its availability for further research and commercial applications. One such method involves the oxidation of long-chain alkanes using environmentally friendly catalysts, which reduces waste and energy consumption. These innovations not only improve the sustainability of Tetracosanedioic acid production but also make it more cost-effective for widespread use.

Recent breakthroughs in computational chemistry have further enhanced our understanding of Tetracosanedioic acid’s interactions with biological systems. Molecular dynamics simulations have revealed insights into how this compound binds to specific proteins and enzymes, providing a detailed view of its mechanisms of action. These simulations have been instrumental in guiding the design of modified derivatives with improved efficacy and reduced toxicity. By leveraging computational tools alongside experimental approaches, researchers can accelerate the discovery process and bring new therapeutic agents to market more quickly.

The potential applications of Tetracosanedioic acid extend beyond pharmaceuticals into the field of nanotechnology. Its ability to form stable self-assembled structures has led to its use as a building block for nanocarriers that can deliver drugs directly to target cells. These nanocarriers offer several advantages over conventional drug delivery systems, including improved bioavailability and reduced systemic toxicity. Preliminary studies have shown that Tetracosanedioic acid-based nanocarriers can enhance the efficacy of anticancer drugs while minimizing side effects, making them a promising candidate for clinical translation.

In conclusion, Tetracosanedioic acid (CAS No: 2450-31-9) is a multifaceted compound with significant potential in chemical biology and material science. Its unique structural properties enable diverse applications, from drug design and metabolic modulation to sustainable material development. Recent advancements in synthesis techniques, computational chemistry, and nanotechnology have further expanded its utility, paving the way for innovative solutions in medicine and industry. As research continues to uncover new aspects of this compound’s capabilities, its role is expected to grow even more prominent in addressing global challenges across multiple disciplines.